Cas no 775312-19-1 ([N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 775312-19-1
• MF: C₁₅H₁₀Cl₂N₄O₆
• MW: 413.169101238251
• CID: 6179870
• PubChem ID: 3668844
• Update Time: 2025-07-10

[N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 5,6-dichloropyridine-3-carboxylate
• Z18518076
• 775312-19-1
• EN300-26605852
• AKOS033627847

• Inchi： 1S/C15H10Cl2N4O6/c16-11-5-9(6-18-13(11)17)15(24)27-7-12(22)19-20-14(23)8-1-3-10(4-2-8)21(25)26/h1-6H,7H2,(H,19,22)(H,20,23)
• InChI Key： JLLVIUIKJFPAJB-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NNC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)Cl

Computed Properties

• Exact Mass: 411.9977394g/mol
• Monoisotopic Mass: 411.9977394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 5,6-dichloropyridine-3-carboxylate

Research Brief on [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS: 775312-19-1)

The compound [N'-(4-nitrobenzoyl)hydrazinecarbonyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS: 775312-19-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Its molecular structure, featuring a 5,6-dichloropyridine moiety and a nitrobenzoyl hydrazine group, allows for selective interaction with target proteins, making it a promising candidate for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in inflammation and cancer progression. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential application for neurodegenerative diseases. However, challenges remain in optimizing its pharmacokinetic properties and minimizing off-target effects.

Future research directions include structural optimization to enhance bioavailability and reduce toxicity, as well as exploring its synergistic effects with existing therapeutics. The compound's versatility and specificity position it as a valuable tool for both basic research and clinical applications, underscoring the need for continued investigation into its full therapeutic potential.